2-((3-ethyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C19H23N3O2S2/c1-4-13-6-8-14(9-7-13)20-16(23)11-25-19-21-15-10-12(3)26-17(15)18(24)22(19)5-2/h6-9,12H,4-5,10-11H2,1-3H3,(H,20,23)
• InChI Key: RSWYMDZTHYSNKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC)SC(C3)C
• Molecular Formula: C19H23N3O2S2
• Molecular Weight: 389.5 g/mol

Description

2-((3-ethyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C19H23N3O2S2 and its molecular weight is 389.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study reported the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings as antimicrobial agents. The research highlighted the antimicrobial screening of these compounds, showing good antibacterial and antifungal activities comparable to reference drugs such as streptomycin and fusidic acid (Hossan et al., 2012).

Antitumor Activity

Another study focused on the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives. The majority of the newly synthesized compounds displayed potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Dual Inhibitory Antitumor Agents

Research into the design, synthesis, and X-ray crystal structure of thieno[2,3-d]pyrimidines revealed their application as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), suggesting their potential as antitumor agents. The study illustrated the compound's excellent dual inhibitory properties and its effectiveness against tumor cells in culture (Gangjee et al., 2009).

Crystal Structure Analysis

A study on crystal structures of related compounds demonstrated the folded conformation about the methylene C atom of the thioacetamide bridge, providing insights into the structural basis for their biological activity. This research contributes to understanding the molecular configuration that may influence the biological activities of similar compounds (Subasri et al., 2016).